1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride

• IUPAC Name: 1-(3-methoxyphenoxy)-3-(4-phenylpiperazin-1-yl)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C20H26N2O3.2ClH/c1-24-19-8-5-9-20(14-19)25-16-18(23)15-21-10-12-22(13-11-21)17-6-3-2-4-7-17;;/h2-9,14,18,23H,10-13,15-16H2,1H3;2*1H
• InChI Key: OWAIRNFMXCGCMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(CN2CCN(CC2)C3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C20H28Cl2N2O3
• Molecular Weight: 415.4 g/mol

Description

1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride, also known as CGS-12066B, is a selective antagonist for the 5-HT1B serotonin receptor. This compound has been extensively studied in scientific research for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride is a selective antagonist for the 5-HT1B serotonin receptor. Serotonin is a neurotransmitter that plays a key role in the regulation of mood, anxiety, and pain. By blocking the 5-HT1B receptor, 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride can modulate the release of serotonin in the brain, leading to anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride has been shown to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce the frequency and severity of migraine headaches in humans. 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride has been found to increase the levels of dopamine and norepinephrine in the brain, which may contribute to its antidepressant effects.

Advantages and Limitations for Lab Experiments

1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride is a highly selective antagonist for the 5-HT1B serotonin receptor, which makes it a valuable tool for studying the role of this receptor in neurological and psychiatric disorders. However, its use in lab experiments is limited by its low solubility in water and ethanol, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for research on 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride. One area of interest is its potential use in the treatment of anxiety disorders and depression. Another area of interest is its potential use in the treatment of migraine headaches. Further research is also needed to better understand the biochemical and physiological effects of 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride, and to develop more effective methods for administering the compound in vivo.

Synthesis Methods

1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride is synthesized by reacting 1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol with hydrochloric acid. The resulting compound is a white crystalline powder that is soluble in water and ethanol.

Scientific Research Applications

1-(3-methoxyphenoxy)-3-(4-phenyl-1-piperazinyl)-2-propanol dihydrochloride has been extensively studied in scientific research for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic and antidepressant effects, and has been studied for its potential use in the treatment of anxiety disorders, depression, and migraine headaches.